Cas no 1871173-11-3 (5-Bromo-N-cyclobutyl-2-iodobenzamide)

• Product Name: 5-Bromo-N-cyclobutyl-2-iodobenzamide
• CAS No: 1871173-11-3
• MF: C₁₁H₁₁BrINO
• MW: 380.019614458084
• CID: 5057006
• Update Time: 2025-07-17

5-Bromo-N-cyclobutyl-2-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-cyclobutyl-2-iodobenzamide

• Inchi： 1S/C11H11BrINO/c12-7-4-5-10(13)9(6-7)11(15)14-8-2-1-3-8/h4-6,8H,1-3H2,(H,14,15)
• InChI Key： DVLONFQAOUBGIT-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(NC1CCC1)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Additional information on 5-Bromo-N-cyclobutyl-2-iodobenzamide

Introduction to 5-Bromo-N-cyclobutyl-2-iodobenzamide (CAS No. 1871173-11-3)

5-Bromo-N-cyclobutyl-2-iodobenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1871173-11-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the benzamide class, characterized by its benzene ring substituted with a bromine atom at the 5-position and an iodine atom at the 2-position, further functionalized with an N-cyclobutyl group. The unique structural features of this molecule make it a promising candidate for various biochemical and pharmacological applications.

The synthesis and structural elucidation of 5-Bromo-N-cyclobutyl-2-iodobenzamide involve sophisticated organic chemistry techniques, including halogenation, nucleophilic substitution, and cyclization reactions. The presence of both bromine and iodine atoms on the benzene ring enhances its reactivity, making it a versatile intermediate in the development of more complex molecular architectures. This reactivity is particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in constructing biaryl compounds essential for drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. The benzamide moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of bulky substituents like the N-cyclobutyl group can modulate the pharmacokinetic properties of benzamide derivatives, potentially improving their solubility and bioavailability.

One of the most compelling aspects of 5-Bromo-N-cyclobutyl-2-iodobenzamide is its potential as a scaffold for drug development. The bromine and iodine atoms serve as handles for further functionalization, allowing chemists to explore diverse chemical space. For instance, palladium-catalyzed cross-coupling reactions can be utilized to introduce aryl or heteroaryl groups at specific positions on the benzene ring, thereby generating novel analogs with tailored biological activities. Such modifications are crucial for optimizing drug-like properties such as potency, selectivity, and metabolic stability.

The pharmaceutical industry has increasingly recognized the importance of structure-activity relationships (SAR) in drug design. 5-Bromo-N-cyclobutyl-2-iodobenzamide exemplifies how strategic modifications can lead to the discovery of lead compounds with enhanced therapeutic efficacy. Preclinical studies have demonstrated that benzamide derivatives exhibit inhibitory effects on various enzymes involved in disease pathways. For example, some benzamides have shown promise in inhibiting proteases that play a role in cancer progression or inflammatory responses.

Advances in computational chemistry and molecular modeling have further accelerated the process of identifying promising candidates like 5-Bromo-N-cyclobutyl-2-iodobenzamide. These tools allow researchers to predict binding affinities and interactions between molecules and biological targets with high accuracy. By integrating experimental data with computational insights, scientists can design more effective synthetic strategies and optimize molecular structures for improved pharmacological activity.

The role of 5-Bromo-N-cyclobutyl-2-iodobenzamide extends beyond mere intermediates in drug synthesis; it also serves as a key component in probing biological mechanisms. Researchers utilize this compound to study enzyme kinetics and substrate recognition profiles, providing valuable insights into disease pathogenesis. Additionally, its structural features make it an excellent tool for developing probes that can be used in high-throughput screening (HTS) campaigns to identify new drug targets.

In conclusion,5-Bromo-N-cyclobutyl-2-iodobenzamide (CAS No. 1871173-11-3) represents a significant advancement in medicinal chemistry due to its unique structural attributes and potential applications in drug discovery. Its role as a versatile intermediate and pharmacophore underscores its importance in developing novel therapeutic agents. As research continues to uncover new biological targets and disease mechanisms,5-Bromo-N-cyclobutyl-2-iodobenzamide is poised to play a pivotal role in shaping the future of pharmaceutical innovation.